![molecular formula C23H20N2O3S B2817768 (1-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((naphthalen-1-ylmethyl)thio)-1H-imidazol-5-yl)methanol CAS No. 921833-75-2](/img/structure/B2817768.png)
(1-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((naphthalen-1-ylmethyl)thio)-1H-imidazol-5-yl)methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains several structural components including a benzo[d][1,3]dioxol-5-ylmethyl group, a naphthalen-1-ylmethyl group, and an imidazol-5-ylmethyl group . These groups are common in many organic compounds and can contribute to the compound’s overall properties.
Molecular Structure Analysis
The molecular structure of a compound can be determined using techniques such as NMR spectroscopy . The compound’s structure will influence its physical and chemical properties.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be influenced by its molecular structure. For example, the presence of the benzo[d][1,3]dioxol-5-ylmethyl group could influence the compound’s solubility and melting point .Scientific Research Applications
Antimicrobial and Antiproliferative Activities :
- A derivative, 2-(5-(Benzo[d][1,3]dioxol-5-yl)-3-(naphthalen-1-yl)-4,5-dihydro-1H-pyrazol-1-yl)-4-(4-substituted phenyl)thiazole, has shown promising antimicrobial and antiproliferative activities. Specifically, a pyrazole derivative showed significant results against microbial strains, and another derivative exhibited notable anti-proliferative effects against HCT-116 cancer cells (Mansour, Aboelnaga, Nassar, & Elewa, 2020).
Inhibition of Thromboxane Synthetase :
- Some derivatives act as thromboxane synthetase inhibitors, showing effectiveness in inhibiting thromboxane production, which can have therapeutic implications, especially in cardiovascular diseases (Cross, Dickinson, Parry, & Randall, 1986).
Anticancer Evaluation :
- Compounds like 2-(naphthalen-1-ylmethyl/naphthalen-2-yloxymethyl)-1-[5-(substituted phenyl)-[1,3,4]oxadiazol-2-ylmethyl]-1H-benzimidazole have been evaluated for their anticancer properties. One of the compounds was notably active on a breast cancer cell line (Salahuddin, Shaharyar, Mazumder, & Ahsan, 2014).
Antifungal Activity :
- A study on novel cis-5-substituted-3-(2-naphthalenyl)-3-(1H-imidazol-1-ylmethyl)-2-methylisoxazolidine derivatives revealed their potential as azole antifungal drugs, which could be significant in treating fungal infections (Bennett, Mullen, Allen, Mitchell, & Georgiev, 1988).
Synthesis and Characterization for Detection Applications :
- The derivative 1-[(5-Benzyl-1,3-thiazol-2-yl)diazenyl]naphthalene-2-ol has been synthesized and characterized, including its application in mercury(II) detection, indicating its potential in environmental monitoring (Tupys, Kalembkiewicz, Bazel, Zapała, Dranka, Ostapiuk, Tymoshuk, & Woźnicka, 2017).
Safety And Hazards
properties
IUPAC Name |
[3-(1,3-benzodioxol-5-ylmethyl)-2-(naphthalen-1-ylmethylsulfanyl)imidazol-4-yl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2O3S/c26-13-19-11-24-23(25(19)12-16-8-9-21-22(10-16)28-15-27-21)29-14-18-6-3-5-17-4-1-2-7-20(17)18/h1-11,26H,12-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTYOZOFDOJOKEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CN3C(=CN=C3SCC4=CC=CC5=CC=CC=C54)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((naphthalen-1-ylmethyl)thio)-1H-imidazol-5-yl)methanol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.